![molecular formula C12H16O3 B135912 Ethyl 2-(benzyloxy)propanoate CAS No. 2040-44-0](/img/structure/B135912.png)
Ethyl 2-(benzyloxy)propanoate
Overview
Description
Ethyl 2-(benzyloxy)propanoate is a chemical compound with the molecular formula C12H16O3 . It is an ester, which are commonly derived from carboxylic acids and alcohols .
Molecular Structure Analysis
Ethyl 2-(benzyloxy)propanoate has a molecular weight of 208.254 Da . Esters have the general formula RCOOR′, where R may be a hydrogen atom, an alkyl group, or an aryl group, and R′ may be an alkyl group or an aryl group but not a hydrogen atom .Chemical Reactions Analysis
Esters, including Ethyl 2-(benzyloxy)propanoate, can undergo a variety of reactions. One such reaction is hydrolysis, where the ester is split with water. This reaction can be catalyzed by either an acid or a base . Another reaction is the Claisen Condensation, where one ester acts as a nucleophile while a second ester acts as the electrophile, forming a new carbon-carbon bond .Scientific Research Applications
Organic Synthesis
“Ethyl 2-(benzyloxy)propanoate” is used in organic synthesis. For instance, it is used in the synthesis of (−)- (E,S)-3- (benzyloxy)-1-butenyl phenyl sulfone via a Horner-Wadsworth-Emmons reaction of (−)- (S)-2- (benzyloxy)propanal . This process involves several steps, including the preparation of (−)- (S)-Ethyl 2- (benzyloxy)propanoate and (−)- (S)-2- (Benzyloxy)propanal .
Intermediate in Chemical Reactions
This compound serves as an intermediate in various chemical reactions. It is used in the preparation of other chemicals, contributing to the development of new compounds and materials .
Research and Development
“Ethyl 2-(benzyloxy)propanoate” is used in research and development in the field of chemistry. It is often used in laboratories for experimental purposes, contributing to the advancement of scientific knowledge .
Education
In educational settings, “Ethyl 2-(benzyloxy)propanoate” can be used in teaching organic chemistry, particularly in demonstrating various types of chemical reactions and synthesis processes .
Safety and Hazards
Future Directions
A paper titled “Lipase-catalyzed synthesis of ethyl ®-2-benzyloxy-2-isopropylhydrogenmalonate” discusses the use of Ethyl 2-(benzyloxy)propanoate as a key intermediate for the synthesis of the side chain in ergopeptines . This suggests potential future directions in the synthesis of peptide side chains of ergopeptides.
properties
IUPAC Name |
ethyl 2-phenylmethoxypropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-3-14-12(13)10(2)15-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YECFQHZUGDYXTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30340143 | |
Record name | Ethyl 2-(benzyloxy)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30340143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(benzyloxy)propanoate | |
CAS RN |
2040-44-0 | |
Record name | Ethyl 2-(benzyloxy)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30340143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Ethyl 2-(benzyloxy)propanoate in the synthesis of (−)-(E,S)-3-(Benzyloxy)-1-butenyl phenyl sulfone?
A1: Ethyl 2-(benzyloxy)propanoate serves as a key intermediate in the multi-step synthesis of (−)-(E,S)-3-(Benzyloxy)-1-butenyl phenyl sulfone. [] The synthesis starts with (S)-Ethyl 2-hydroxy propanoate, which undergoes a transformation to yield Ethyl 2-(benzyloxy)propanoate. This compound is then further reacted to obtain (−)-(S)-2-(Benzyloxy)propanal, which ultimately leads to the target compound, (−)-(E,S)-3-(Benzyloxy)-1-butenyl phenyl sulfone, via a Horner-Wadsworth-Emmons reaction. []
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